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Compound of Interest

Compound Name: SDz285428

Cat. No.: B15561155

Application Notes and Protocols for SDZ285428

For Researchers, Scientists, and Drug Development Professionals

Introduction

SDZ285428 is a potent inhibitor of cytochrome P450 enzymes, specifically targeting CYP24A1
and CYP51. Its inhibitory activity makes it a valuable tool for studying the roles of these
enzymes in various biological processes. As an inhibitor of CYP24A1, it is involved in the
regulation of vitamin D metabolism. Its action against CYP51, a key enzyme in the ergosterol
biosynthesis pathway, also makes it relevant for research in mycology and parasitology. This
document provides detailed protocols for the preparation of SDZ285428 stock solutions for use
In in vitro experiments.

Chemical Properties and Storage

A summary of the key chemical properties and recommended storage conditions for
SDZ285428 is provided in the table below.
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Property Value Reference
Molecular Weight 401.89 g/mol [1]

Formula C24H20CINsO [1]

CAS Number 174262-13-6 [1]
Appearance White to Off-White Solid

DMSO: 22.5 mg/mL (55.99

Solubility M)
m

) Powder: -20°C for up to 3
Storage of Solid
years

] In solvent: -80°C for up to 1
Storage of Solution
year

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SDZ285428 in dimethyl
sulfoxide (DMSO). This stock solution can then be further diluted to the desired final
concentration for various in vitro assays.

Materials:

o SDZ285428 powder

o Anhydrous, sterile dimethyl sulfoxide (DMSO), cell culture grade
« Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile pipette tips

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.carlroth.com/medias/SDB-HN47-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTI1ODZ8YXBwbGljYXRpb24vcGRmfGFHVm1MMmhtT0M4NU1UYzJPVFExTXpZd09USTJMMU5FUWw5SVRqUTNYMGRDWDBWT0xuQmtaZ3wxNWEzMjE2YjU0ZGFmZjEyYzIyY2I1OWZhODhjYzMyYWUxNmZhMTYxYzQ2NGU0NGY5NTZmZTlmYjAyOTA4M2Zl
https://www.carlroth.com/medias/SDB-HN47-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTI1ODZ8YXBwbGljYXRpb24vcGRmfGFHVm1MMmhtT0M4NU1UYzJPVFExTXpZd09USTJMMU5FUWw5SVRqUTNYMGRDWDBWT0xuQmtaZ3wxNWEzMjE2YjU0ZGFmZjEyYzIyY2I1OWZhODhjYzMyYWUxNmZhMTYxYzQ2NGU0NGY5NTZmZTlmYjAyOTA4M2Zl
https://www.carlroth.com/medias/SDB-HN47-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTI1ODZ8YXBwbGljYXRpb24vcGRmfGFHVm1MMmhtT0M4NU1UYzJPVFExTXpZd09USTJMMU5FUWw5SVRqUTNYMGRDWDBWT0xuQmtaZ3wxNWEzMjE2YjU0ZGFmZjEyYzIyY2I1OWZhODhjYzMyYWUxNmZhMTYxYzQ2NGU0NGY5NTZmZTlmYjAyOTA4M2Zl
https://www.benchchem.com/product/b15561155?utm_src=pdf-body
https://www.benchchem.com/product/b15561155?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Safety Precautions:

» Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling SDZ285428 and DMSO.

o DMSO is readily absorbed through the skin and can carry dissolved substances with it.
Handle with care.

o Perform all handling of SDZ285428 powder and preparation of the stock solution in a
chemical fume hood or a biological safety cabinet to avoid inhalation of the powder.

Procedure:

o Equilibrate Reagents: Allow the SDZ285428 powder and DMSO to come to room
temperature before use. This prevents condensation from forming on the compound and in
the solvent.

e Weighing the Compound:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out the desired amount of SDZ285428 powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 4.019 mg of SDZ285428 (Molecular Weight =
401.89 g/mol ).

e Dissolving the Compound:

o Add the appropriate volume of sterile DMSO to the microcentrifuge tube containing the
weighed SDZ285428. To continue the example, add 1 mL of DMSO.

o Close the tube tightly and vortex thoroughly for at least one minute to ensure the
compound is completely dissolved. Sonication is recommended to aid dissolution. Visually
inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
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cryovials.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to 1 year). For short-term storage,
-20°C can be used for up to one month.

Note on Use in Cell Culture:

When preparing working solutions for cell-based assays, the final concentration of DMSO in the
cell culture medium should be kept low, typically below 0.5%, to avoid solvent-induced
cytotoxicity. A vehicle control (medium with the same final concentration of DMSQO) should
always be included in experiments.

Signaling Pathway

SDZ285428 is an inhibitor of CYP51 (also known as lanosterol 14a-demethylase), a critical
enzyme in the ergosterol biosynthesis pathway in fungi and protozoa. Ergosterol is an essential
component of the fungal cell membrane, analogous to cholesterol in mammalian cells.
Inhibition of CYP51 disrupts the production of ergosterol, leading to the accumulation of toxic
sterol intermediates and ultimately inhibiting fungal growth. The diagram below illustrates the
point of inhibition of SDZ285428 in this pathway.
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Caption: Inhibition of CYP51 by SDZ285428 in the ergosterol biosynthesis pathway.
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Experimental Workflow

The following diagram outlines the general workflow for preparing and using the SDZ285428
stock solution in a typical in vitro experiment.
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Caption: Workflow for preparing and using SDZ285428 in experiments.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15561155?utm_src=pdf-body-img
https://www.benchchem.com/product/b15561155?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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